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Compound of Interest

Compound Name: PB089

cat. No.: 812370779

This document provides essential safety and logistical information for the proper disposal of
PB089, also known as ML089, a potent and selective phosphomannose isomerase (PMI)
inhibitor. The following procedures are based on guidelines for handling hazardous chemical
waste and are intended for researchers, scientists, and drug development professionals. It is
crucial to adhere to these guidelines to ensure personnel safety and prevent environmental
contamination.

Note: Publicly available safety data for a compound with the identifier "PB089" is limited. The
information provided is based on the disposal procedures for ML0O89 (5-fluoro-2-phenyl-1,2-
benzothiazol-3-one), which is chemically closely related and often associated with the query
"PB089". Users should verify if "PB089" in their context refers to ML089 or a different chemical
entity.

Quantitative Data Summary

For ease of reference, the key quantitative and identifying data for MLO89 are summarized in
the table below.
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Property Value

Chemical Name 5-fluoro-2-phenyl-1,2-benzothiazol-3-one
Synonym MLO89

Molecular Formula C13HsFNOS

CAS Number 1306638-12-9

Appearance Off-white to light yellow solid

Storage Store at -20°C for up to 2 years.[1]

Step-by-Step Disposal Protocol

Proper disposal of PB089 (ML089) is critical and should be managed as hazardous chemical
waste.[1] Adherence to local, state, and federal regulations for hazardous waste disposal is
mandatory.[1]

o Waste Identification and Segregation:
o Treat all unused or surplus PB089 (ML089) as hazardous chemical waste.[1]

o Do not mix PB089 (ML089) waste with other waste streams unless compatibility has been
confirmed.[1]

o Materials contaminated with PB089 (ML089), such as personal protective equipment
(PPE), pipette tips, and empty containers, must also be disposed of as hazardous waste.

[1]
» Containerization:
o Use a designated, leak-proof, and clearly labeled hazardous waste container.[1][2]

o The label must include the words "Hazardous Waste," the full chemical name (5-fluoro-2-
phenyl-1,2-benzothiazol-3-one), and any applicable hazard symbols.[1][2]

o Storage of Waste:
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o Store the hazardous waste container in a designated, well-ventilated, and secure area.
o Keep the container away from incompatible materials.[1]
o Ensure the container remains closed except when adding waste.[1][2]

e Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.[1]

o Do not dispose of PB089 (ML089) down the drain or in regular trash.[1]

Experimental Protocol: Phosphomannose
Isomerase (PMI) Inhibition Assay

The following is a general protocol for an assay to determine the inhibitory activity of
compounds like MLO89 on phosphomannose isomerase.

Materials:

Microplate reader

e PMI enzyme

e MLO89

o Assay buffer

e Substrate: mannose-6-phosphate

o Auxiliary enzymes and cofactors (e.g., phosphoglucose isomerase, glucose-6-phosphate
dehydrogenase, and NADP+)

Procedure:

» Prepare a series of dilutions of MLO89 in the assay buffer.
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e In a microplate, add the PMI enzyme to each well.

» Add the different concentrations of MLO89 to the respective wells. Include control wells that
do not contain the inhibitor.

« Initiate the enzymatic reaction by adding the substrate, mannose-6-phosphate, along with
the necessary auxiliary enzymes and cofactors.

¢ Incubate the plate at a controlled temperature for a specified period.

o Measure the resulting fluorescence or absorbance using a microplate reader. The signal is
proportional to the amount of NADPH produced, which indicates PMI activity.[1]

Disposal Workflow
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Step 1: Identification & Segregation

(Unused PB089 (MLOBQD Cont(?;g”E‘alt:gW'\g?;‘;”a's)

Segregate as

Hazardous Chemical Waste

Step 2: Containerization
Place in Labeled,
Leak-Proof Container

Step 3: [Storage

Store in Designated,
Well-Ventilated Area

Arrange Collection by
Licensed Waste Management

Click to download full resolution via product page
Caption: Workflow for the proper disposal of PB089 (ML089).
Handling Precautions and Spill Management
Personal Protective Equipment (PPE):

+ Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat when handling PB089 (ML089).[1]

Ventilation:
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» Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[1]
Spill Management:

 In the event of a spill, avoid generating dust.

o Carefully collect the spilled material using an absorbent pad.

e Place the collected material and any contaminated cleaning supplies into the designated
hazardous waste container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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